ONO-8713 Binds EP1 Receptor with Sub-Nanomolar Affinity and >3,300-Fold Selectivity Across the Prostanoid Receptor Family
ONO-8713 exhibits a Ki value of 0.3 nM for both mouse and human EP1 receptors, while its binding affinity for all other prostanoid receptor subtypes exceeds 1,000 nM [1]. In functional assays measuring PGE₂-induced calcium mobilization, ONO-8713 inhibits the response with IC₅₀ values of 0.46 µM (mouse EP1-expressing cells) and 0.14 µM (human EP1-expressing cells), demonstrating no agonistic or antagonistic activity at other prostanoid receptors [1]. The selectivity ratio calculated from Ki values is >3,333-fold, establishing ONO-8713 as one of the most selective EP1 antagonists available for research use.
| Evidence Dimension | Receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | Ki = 0.3 nM (mouse EP1), Ki = 0.3 nM (human EP1) |
| Comparator Or Baseline | All other prostanoid receptors (EP2, EP3, EP4, DP, FP, IP, TP): Ki > 1,000 nM |
| Quantified Difference | Selectivity ratio >3,333-fold (calculated as >1,000 nM ÷ 0.3 nM) |
| Conditions | Radioligand binding assay using membranes from EP1-expressing cells; functional calcium mobilization assay in EP1-transfected cells |
Why This Matters
This exceptional selectivity window ensures that observed biological effects can be confidently attributed to EP1 receptor blockade rather than off-target prostanoid receptor engagement, a critical requirement for mechanistic studies and target validation programs.
- [1] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Narumiya S, Sugimura T, Wakabayashi K. Inhibitory effect of a prostaglandin E receptor subtype EP(1) selective antagonist, ONO-8713, on development of azoxymethane-induced aberrant crypt foci in mice. Cancer Lett. 2000;156(1):57-61. View Source
